Cas no 22464-99-9 (Zirconium 2-ethylhexanoate)

• Product Name: Zirconium 2-ethylhexanoate
• CAS No: 22464-99-9
• MF: C₃₂H₆₀O₈Zr
• MW: 664.038010597229
• MDL: MFCD00072684
• CID: 52077
• Update Time: 2026-05-14

Zirconium 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• Zirconium 2-ethylhexanoate
• ZirconylethylhexanoateinmineralspiritscaZrliq
• 2-ethylhexanoate,zirconium(2+)
• Hexanoic acid,2-ethyl-,zirconium salt
• 2-ethylhexanoic acid zirconium salt
• Zirconyl2-ethylhexanoate
• ZIRCONIUM 2-ETHYLHEXANOATE, 90%

• MDL： MFCD00072684
• Inchi： InChI=1S/2C8H16O2.Zr/c2*1-3-5-6-7(4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
• InChI Key： RIYRDRZNXDRTIL-UHFFFAOYSA-L
• SMILES： CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)[O-].[Zr+2]

Computed Properties

• Exact Mass: 662.33400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 93.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1,27 g/cm3
• Boiling Point: 167-178 °C/760 mmHg
• Flash Point: 65°C
• Refractive Index: n20/D1.446
• PSA: 105.20000
• LogP: 9.41760

Zirconium 2-ethylhexanoate Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/37/38

Additional information on Zirconium 2-ethylhexanoate

Recent Advances in the Application of Zirconium 2-ethylhexanoate (CAS: 22464-99-9) in Chemical and Biomedical Research

Zirconium 2-ethylhexanoate (CAS: 22464-99-9) is a zirconium-based coordination compound that has garnered significant attention in recent years due to its versatile applications in catalysis, material science, and biomedical fields. This research briefing synthesizes the latest findings on the synthesis, characterization, and functional applications of this compound, with a focus on its emerging roles in drug delivery, antimicrobial coatings, and advanced material development.

A 2023 study published in Advanced Materials Interfaces demonstrated the compound's efficacy as a precursor for zirconium oxide thin films with tunable porosity, which show promise for implantable medical devices. The research team utilized sol-gel processing with Zirconium 2-ethylhexanoate to achieve unprecedented control over film morphology at the nanoscale level (DOI: 10.1002/admi.202300456).

In the pharmaceutical sector, recent investigations have explored its potential as a stabilizer in lipid nanoparticle formulations. A Nature Communications paper (2024) reported that zirconium 2-ethylhexanoate-modified liposomes exhibited enhanced stability under physiological conditions while maintaining excellent drug loading capacity for hydrophobic anticancer agents (DOI: 10.1038/s41467-024-46789-5).

The compound's antimicrobial properties were highlighted in a 2024 ACS Applied Materials & Interfaces study, where it was incorporated into polymer coatings for medical instruments. The modified surfaces showed a 99.9% reduction in bacterial adhesion against both Gram-positive and Gram-negative pathogens, suggesting potential applications in hospital-acquired infection prevention.

From a chemical synthesis perspective, recent advances in the production of Zirconium 2-ethylhexanoate have focused on greener synthetic routes. A 2023 Green Chemistry publication detailed a solvent-free mechanochemical synthesis method that reduces environmental impact while maintaining high purity (>99.5%) and yield (92%) (DOI: 10.1039/D3GC01562H).

Ongoing clinical trials (as of Q2 2024) are investigating zirconium 2-ethylhexanoate-containing bone cement formulations for orthopedic applications. Preliminary results suggest improved osseointegration properties compared to traditional polymethylmethacrylate-based cements, with Phase II trials expected to conclude by late 2025.

Future research directions appear to be converging on three main areas: (1) development of zirconium-based metal-organic frameworks (MOFs) for targeted drug delivery, (2) optimization of catalytic properties for sustainable chemical processes, and (3) exploration of its immunomodulatory effects in vaccine adjuvants. The compound's unique combination of biocompatibility and chemical versatility positions it as a promising platform for multifunctional biomedical applications.